N-(2,3-dichlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(4-propylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H21Cl2N3O/c1-2-6-19-7-9-20(10-8-19)11-14(21)18-13-5-3-4-12(16)15(13)17/h3-5H,2,6-11H2,1H3,(H,18,21)
• InChI Key: LGMWHXPKPHVZOX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)CC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H21Cl2N3O
• Molecular Weight: 330.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(4-propyl-1-piperazinyl)acetamide, commonly known as 'DPA', is a chemical compound that has been widely used in scientific research for several decades. DPA is a member of the phenylpiperazine class of compounds, which have been found to possess a range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood. However, it has been suggested that DPA acts as a selective antagonist at the 5-HT2C receptor and a partial agonist at the D2 receptor. These actions are believed to be responsible for its pharmacological effects.
Biochemical and Physiological Effects:
DPA has been found to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. DPA has also been found to decrease the release of glutamate, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA in lab experiments is its relatively low toxicity and high selectivity for specific receptors. This makes it an ideal pharmacological tool for studying the central nervous system. However, one of the limitations of using DPA is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the use of DPA in scientific research. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its use in the study of the role of dopamine and serotonin receptors in the brain. Additionally, there is potential for the development of new compounds based on the structure of DPA that may have improved pharmacological properties.

Synthesis Methods

The synthesis of DPA involves the reaction of 2,3-dichlorobenzoyl chloride with 4-propylpiperazine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to obtain DPA. The synthesis of DPA is relatively simple and can be easily scaled up for larger quantities.

Scientific Research Applications

DPA has been extensively used in scientific research as a pharmacological tool to study the central nervous system. It has been found to possess a range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. DPA has also been used to study the role of dopamine and serotonin receptors in the brain.